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Compound of Interest

Compound Name: 2,2'-Dichlorobenzophenone

Cat. No.: B1330681

Technical Guide: 2,2'-Dichlorobenzophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
2,2'-dichlorobenzophenone, along with generalized experimental protocols for its synthesis
and analysis, and a summary of its environmental fate.

Core Properties of 2,2'-Dichlorobenzophenone

2,2'-Dichlorobenzophenone is an organic compound and a derivative of benzophenone. The
quantitative data for this compound are summarized in the table below.

Property Value Source
Molecular Formula C13HsCl20 [1]
Molecular Weight 251.10 g/mol [1]
IUPAC Name bis(2-chlorophenyl)methanone  [1]
CAS Number 5293-97-0 [1]

Experimental Protocols
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Detailed experimental protocols specifically for the synthesis and analysis of 2,2'-
dichlorobenzophenone are not readily available in the public domain. However, based on
established methods for related dichlorobenzophenone isomers, the following general
procedures can be adapted.

Synthesis via Friedel-Crafts Acylation

A common method for the synthesis of dichlorobenzophenones is the Friedel-Crafts acylation.
This reaction typically involves the acylation of a chlorinated benzene derivative with a benzoyl
chloride in the presence of a Lewis acid catalyst.

General Protocol Outline:

e Reactant Preparation: A solution of 2-chlorobenzoyl chloride in a suitable anhydrous solvent
(e.g., dichloromethane or nitrobenzene) is prepared in a reaction vessel equipped with a
stirrer and a reflux condenser.

o Catalyst Addition: A Lewis acid catalyst, such as aluminum chloride (AICIs), is slowly added
to the cooled reactant solution.

e Reaction: 2-chlorobenzene is added dropwise to the mixture. The reaction is then heated to
reflux and maintained for several hours.

e Quenching: After the reaction is complete, the mixture is cooled and quenched by carefully
pouring it over crushed ice and hydrochloric acid.

o Extraction and Purification: The organic layer is separated, washed with a sodium
bicarbonate solution and water, and then dried over anhydrous sodium sulfate. The solvent is
removed under reduced pressure, and the crude product is purified by recrystallization or
column chromatography.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile
organic compounds like 2,2'-dichlorobenzophenone.
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General Protocol Outline:

o Sample Preparation: A sample containing 2,2'-dichlorobenzophenone is dissolved in a
suitable organic solvent, such as hexane or dichloromethane. An internal standard may be
added for quantitative analysis.

« Injection: A small volume of the prepared sample is injected into the GC inlet, where it is
vaporized.

o Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)
through a capillary column (e.g., a DB-5ms or equivalent). The column temperature is

programmed to increase over time to separate the components of the mixture based on their

boiling points and interactions with the stationary phase.

o Mass Spectrometry Detection: As the separated components elute from the GC column, they

enter the mass spectrometer. They are ionized (typically by electron impact), and the
resulting ions are separated based on their mass-to-charge ratio.

» Data Analysis: The resulting mass spectrum provides a molecular fingerprint that can be
used to identify 2,2'-dichlorobenzophenone by comparing it to a spectral library. The
retention time from the chromatogram further aids in identification.

Environmental Fate: Photochemical Degradation

Dichlorobenzophenones are subject to photochemical degradation in the environment, a
process initiated by the absorption of ultraviolet (UV) radiation. This process is a key factor in
their environmental persistence.
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Caption: Logical workflow of the photochemical degradation of 2,2'-Dichlorobenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1330681?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330681?utm_src=pdf-body
https://www.benchchem.com/product/b1330681?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. 2,2'-Dichlorobenzophenone | C13H8CI20 | CID 347097 - PubChem
[pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [2,2'-Dichlorobenzophenone molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330681#2-2-dichlorobenzophenone-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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